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Compound of Interest

Compound Name: L-796449

Cat. No.: B1674105 Get Quote

In-depth Technical Guide: L-796449
A comprehensive analysis of the publicly available data on the biological activity and molecular

targets of L-796449 reveals a significant information gap. Despite identifying the compound's

chemical structure, extensive searches have not yielded specific details regarding its biological

function, rendering a complete technical guide, as requested, unfeasible at this time.

Chemical Identity of L-796449
Through database searches, L-796449 has been identified as the chemical compound 4-(7-

((1H-Imidazol-1-YL)methyl)-5-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-YL)-1-oxo-3,4-

dihydroisoquinolin-2(1H)-YL)-6-ethyl-N-methylquinoline-8-carboxamide. This identification is

based on its entry in the PubChem database under the Compound ID (CID) 166449496, where

"L-796449" is listed as a synonym. Other identifiers for this compound include

CHEMBL5421916 and BDBM50631550.

Biological Activity and Targets: An Overview
A thorough and systematic search of scientific literature and biological databases for the

biological activity, molecular targets, and mechanism of action of L-796449, using its chemical

name and various identifiers, did not yield any specific, quantifiable data. The search results

were consistently broad, focusing on general methodologies for assessing the biological

activity of chemical compounds or detailing the properties of unrelated natural products.

This lack of publicly available information suggests several possibilities:
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Proprietary Research: L-796449 may be a compound synthesized and investigated as part

of a proprietary drug discovery program within a pharmaceutical or biotechnology company.

In such cases, data is often kept confidential and is not published in the public domain.

Early-Stage Compound: The compound may be in the very early stages of research, and

data regarding its biological effects has not yet been published.

Alternative Nomenclature: The compound might be more extensively studied and reported

under a different, undisclosed name or code.

Data Presentation and Experimental Protocols
Due to the absence of any quantitative data (e.g., IC50, Ki, EC50 values) or descriptions of

experimental studies from the conducted searches, it is not possible to create the requested

structured tables or provide detailed experimental methodologies.

Signaling Pathways and Experimental Workflows
Similarly, without information on the molecular targets and mechanism of action of L-796449,

the creation of diagrams for signaling pathways or experimental workflows is not feasible.

Conclusion
While the chemical identity of L-796449 has been established, there is a notable absence of

publicly accessible data regarding its biological activity and molecular targets. This prevents the

development of the requested in-depth technical guide, including data tables, experimental

protocols, and visualizations. Further information would likely need to be sourced from internal

documentation of the organization that synthesized or studied this compound, should that

information become publicly available in the future.

To cite this document: BenchChem. [L-796449 biological activity and targets]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1674105#l-
796449-biological-activity-and-targets]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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